Cas no 477846-98-3 (4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol)

• Product Name: 4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol
• CAS No: 477846-98-3
• MDL: MFCD02082047
• CID: 4652285
• Update Time: 2025-10-20

4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol

• MDL： MFCD02082047

Additional information on 4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol

4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol: A Comprehensive Overview

The compound with CAS No. 477846-98-3, commonly referred to as 4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a bromophenyl group and a hydroxyl-substituted benzene ring. The pyrimidine moiety, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, is a key feature of this molecule, contributing to its potential biological activity and electronic properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the bromophenyl group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties and bioavailability. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods have enabled the efficient construction of the biphenyl framework, which is critical for the molecule's stability and reactivity.

In terms of applications, 4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol has shown promise in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties, including high charge carrier mobility and strong fluorescence emission, make it an attractive candidate for use in optoelectronic devices. Recent advancements in thin-film transistor (TFT) technology have further underscored the potential of this compound in next-generation display systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the preparation of a pyrimidine derivative with appropriate substituents, followed by bromination at specific positions to introduce the bromophenyl group. Subsequent purification steps, such as column chromatography and recrystallization, are essential to obtain the final product in its purest form.

From a biological standpoint, 4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol has been investigated for its potential anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel therapeutic agents. Furthermore, its ability to scavenge free radicals makes it a promising candidate for use in skincare products aimed at combating oxidative stress.

In conclusion, 4-4-(4-Bromophenyl)-2-pyrimidinylbenzenol represents a versatile molecule with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers across various fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.